5-(Methylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile

• IUPAC Name: 5-(methylamino)-2-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C15H16N4O3S/c1-17-15-13(10-16)18-14(22-15)11-4-6-12(7-5-11)23(20,21)19-8-2-3-9-19/h4-7,17H,2-3,8-9H2,1H3
• InChI Key: MPMRVAXMXSKLGJ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(N=C(O1)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3)C#N
• Molecular Formula: C15H16N4O3S
• Molecular Weight: 332.4 g/mol

Description

5-(Methylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile, also known as MPOC, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool in studying various biological processes.

Mechanism of Action

5-(Methylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile acts by binding to specific receptors in the body, which triggers a series of biochemical reactions. This compound has been found to be particularly effective in targeting ion channels and neurotransmitters, which play a critical role in various biological processes.
Biochemical and Physiological Effects
5-(Methylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile has been found to have a wide range of biochemical and physiological effects, including the modulation of ion channels, neurotransmitters, and enzymes. This compound has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

5-(Methylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile has several advantages for lab experiments, including its ability to selectively target specific receptors and its relatively low toxicity. However, this compound also has some limitations, including its limited solubility in water and its potential interactions with other compounds in biological systems.

Future Directions

There are several future directions for the study of 5-(Methylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile, including the development of new synthesis methods, the exploration of its potential as a therapeutic agent, and the investigation of its effects on various biological processes. Additionally, further research is needed to fully understand the mechanisms of action of 5-(Methylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile and its potential applications in scientific research.

Synthesis Methods

5-(Methylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis of 5-(Methylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile involves the use of 5-methylamino-2-phenyl-4H-oxazole-4-carbonitrile and pyrrolidine-1-sulfonyl chloride as starting materials, which undergo a series of reactions to form the final product.

Scientific Research Applications

5-(Methylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile has been used extensively in scientific research as a tool for studying various biological processes. This compound has been found to have a wide range of applications, including the study of ion channels, neurotransmitters, and enzymes. 5-(Methylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile has also been used to study the effects of various drugs on biological systems.